Cas no 2418704-90-0 ((9H-fluoren-9-yl)methyl 4-3-(prop-2-yn-1-yl)-5-sulfanylphenylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-3-(prop-2-yn-1-yl)-5-sulfanylphenylpiperazine-1-carboxylate
• CAS No: 2418704-90-0
• MF: C₂₈H₂₆N₂O₂S
• MW: 454.583245754242
• CID: 5679377
• PubChem ID: 165770560
• Update Time: 2025-08-02

(9H-fluoren-9-yl)methyl 4-3-(prop-2-yn-1-yl)-5-sulfanylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418704-90-0
• (9H-fluoren-9-yl)methyl 4-[3-(prop-2-yn-1-yl)-5-sulfanylphenyl]piperazine-1-carboxylate
• EN300-26626024
• (9H-fluoren-9-yl)methyl 4-3-(prop-2-yn-1-yl)-5-sulfanylphenylpiperazine-1-carboxylate

• Inchi： 1S/C28H26N2O2S/c1-2-7-20-16-21(18-22(33)17-20)29-12-14-30(15-13-29)28(31)32-19-27-25-10-5-3-8-23(25)24-9-4-6-11-26(24)27/h1,3-6,8-11,16-18,27,33H,7,12-15,19H2
• InChI Key： FLUJZSNMOQJKHA-UHFFFAOYSA-N
• SMILES： SC1C=C(CC#C)C=C(C=1)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 454.17149925g/mol
• Monoisotopic Mass: 454.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 33.8Ų

Additional information on (9H-fluoren-9-yl)methyl 4-3-(prop-2-yn-1-yl)-5-sulfanylphenylpiperazine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 4-3-(prop-2-yn-1-yl)-5-sulfanylphenylpiperazine-1-carboxylate (CAS No. 2418704-90-0)

(9H-fluoren-9-yl)methyl 4-3-(prop-2-yn-1-yl)-5-sulfanylphenylpiperazine-1-carboxylate (CAS No. 2418704-90-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the areas of neurology and oncology.

The molecular structure of (9H-fluoren-9-yl)methyl 4-3-(prop-2-yn-1-yl)-5-sulfanylphenylpiperazine-1-carboxylate is composed of a fluorene moiety, a propargyl group, and a sulfanyl-substituted phenyl ring, all linked through a piperazine scaffold. The fluorene unit, known for its fluorescence properties, can be utilized in imaging studies to track the compound's distribution and metabolism in biological systems. The propargyl group introduces a triple bond that can participate in click chemistry reactions, making this compound versatile for conjugation with other biomolecules.

Recent research findings have highlighted the potential of (9H-fluoren-9-yl)methyl 4-3-(prop-2-yn-1-yl)-5-sulfanylphenylpiperazine-1-carboxylate in modulating specific biological pathways. Studies have shown that this compound can interact with G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The sulfanyl group in the phenyl ring is believed to play a crucial role in enhancing the compound's affinity and selectivity for these receptors.

In the context of oncology, (9H-fluoren-9-yl)methyl 4-3-(prop-2-yn-1-yl)-5-sulfanylphenylpiperazine-1-carboxylate has demonstrated promising antiproliferative effects against various cancer cell lines. Preclinical studies have indicated that it can induce apoptosis and inhibit cell cycle progression, making it a potential candidate for further development as an anticancer agent. The mechanism of action is thought to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of (9H-fluoren-9-y l)methyl 4-(3-(prop -2 -yn -1 -y l)-5 -sulf anylphen yl)p iperazin e -1 -carb oxyla te have also been extensively studied. Its high lipophilicity allows for good membrane permeability, which is essential for crossing the blood-brain barrier and reaching target sites in the central nervous system. Additionally, the compound exhibits favorable metabolic stability and low toxicity profiles, which are critical factors for its potential use as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (9H-fluoren -9 -y l)m eth yl 4 -(3 -(pr op -2 -yn -1 -y l)-5 -sul fany lphe n yl)p iperazin e -1 -carb oxyla te in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, (9H-fluoren -9 -y l)m eth yl 4 -(3 -(pr op -2 -yn -1 -y l)-5 -sul fany lphe n yl)p iperazin e -1 -carb oxyla te (CAS No. 2418704 -90 -0) represents a promising candidate in the development of novel therapeutics for neurological disorders and cancer. Its unique molecular structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry.